Cas no 899957-96-1 (N-({1,4-dioxaspiro4.5decan-2-yl}methyl)-N'-(thiophen-2-yl)methylethanediamide)

• Product Name: N-({1,4-dioxaspiro4.5decan-2-yl}methyl)-N'-(thiophen-2-yl)methylethanediamide
• CAS No: 899957-96-1
• MF: C₁₆H₂₂N₂O₄S
• MW: 338.421883106232
• CID: 5489562
• PubChem ID: 18583855
• Update Time: 2025-07-15

N-({1,4-dioxaspiro4.5decan-2-yl}methyl)-N'-(thiophen-2-yl)methylethanediamide Chemical and Physical Properties

Names and Identifiers

• N-({1,4-dioxaspiro[4.5]decan-2-yl}methyl)-N'-[(thiophen-2-yl)methyl]ethanediamide
• N1-(1,4-dioxaspiro[4.5]decan-2-ylmethyl)-N2-(thiophen-2-ylmethyl)oxalamide
• VU0497124-1
• F2763-0198
• N-(1,4-dioxaspiro[4.5]decan-3-ylmethyl)-N'-(thiophen-2-ylmethyl)oxamide
• AKOS024678601
• 899957-96-1
• N-({1,4-dioxaspiro4.5decan-2-yl}methyl)-N'-(thiophen-2-yl)methylethanediamide

• Inchi： 1S/C16H22N2O4S/c19-14(15(20)18-10-13-5-4-8-23-13)17-9-12-11-21-16(22-12)6-2-1-3-7-16/h4-5,8,12H,1-3,6-7,9-11H2,(H,17,19)(H,18,20)
• InChI Key： CMNLXEYCKHMCJU-UHFFFAOYSA-N
• SMILES： S1C=CC=C1CNC(C(NCC1COC2(CCCCC2)O1)=O)=O

Computed Properties

• Exact Mass: 338.13002836g/mol
• Monoisotopic Mass: 338.13002836g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 440
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 105Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-({1,4-dioxaspiro4.5decan-2-yl}methyl)-N'-(thiophen-2-yl)methylethanediamide

Recent Advances in the Study of N-({1,4-dioxaspiro[4.5]decan-2-yl}methyl)-N'-(thiophen-2-yl)methylethanediamide (CAS: 899957-96-1)

In recent years, the compound N-({1,4-dioxaspiro[4.5]decan-2-yl}methyl)-N'-(thiophen-2-yl)methylethanediamide (CAS: 899957-96-1) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique spirocyclic and thiophene-containing structure, has shown promising potential in various therapeutic applications, including but not limited to anti-inflammatory, anticancer, and antimicrobial activities. The following sections provide a comprehensive overview of the latest research findings related to this compound, highlighting its synthesis, mechanism of action, and potential clinical applications.

The synthesis of N-({1,4-dioxaspiro[4.5]decan-2-yl}methyl)-N'-(thiophen-2-yl)methylethanediamide involves a multi-step process that leverages advanced organic chemistry techniques. Recent studies have focused on optimizing the yield and purity of this compound, with particular emphasis on green chemistry principles to minimize environmental impact. The spirocyclic moiety and the thiophene ring are critical for its bioactivity, as demonstrated by structure-activity relationship (SAR) studies. These studies have revealed that modifications to the spirocyclic or thiophene components can significantly alter the compound's pharmacological properties, providing valuable insights for further drug development.

In terms of biological activity, N-({1,4-dioxaspiro[4.5]decan-2-yl}methyl)-N'-(thiophen-2-yl)methylethanediamide has exhibited potent inhibitory effects on specific molecular targets involved in inflammatory pathways. For instance, recent in vitro and in vivo studies have shown that this compound can effectively suppress the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential as a novel anti-inflammatory agent. Additionally, preliminary data indicate that it may also interfere with cancer cell proliferation by modulating key signaling pathways, such as the PI3K/AKT/mTOR cascade, although further mechanistic studies are required to fully elucidate its anticancer properties.

Another area of interest is the compound's antimicrobial activity. Recent screenings have demonstrated its efficacy against a range of Gram-positive and Gram-negative bacteria, as well as certain fungal strains. The exact mechanism of action remains under investigation, but it is hypothesized that the compound disrupts microbial cell membranes or interferes with essential enzymatic processes. These findings open new avenues for the development of next-generation antimicrobial agents, particularly in the face of rising antibiotic resistance.

Despite these promising results, several challenges remain in the development of N-({1,4-dioxaspiro[4.5]decan-2-yl}methyl)-N'-(thiophen-2-yl)methylethanediamide as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further preclinical studies. Recent advancements in drug delivery systems, such as nanoparticle-based formulations, may offer solutions to some of these challenges, enhancing the compound's therapeutic index and clinical applicability.

In conclusion, N-({1,4-dioxaspiro[4.5]decan-2-yl}methyl)-N'-(thiophen-2-yl)methylethanediamide represents a compelling candidate for further investigation in the field of chemical biology and pharmaceutical research. Its multifaceted bioactivity, coupled with ongoing advancements in synthetic and analytical methodologies, positions it as a molecule of significant interest for future drug discovery efforts. Continued research into its mechanisms of action, optimization of its pharmacological properties, and exploration of its clinical potential will be critical in realizing its full therapeutic value.